1-(3-Amino-2,6-dichloropyridin-4-yl)ethanone

• IUPAC Name: 1-(3-amino-2,6-dichloropyridin-4-yl)ethanone
• InChI: InChI=1S/C7H6Cl2N2O/c1-3(12)4-2-5(8)11-7(9)6(4)10/h2H,10H2,1H3
• InChI Key: VASUBHNCBPDOPI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=NC(=C1N)Cl)Cl
• Molecular Formula: C7H6Cl2N2O
• DSSTOX Substance ID: DTXSID10651729
• Molecular Weight: 205.04 g/mol
• CAS RN: 912772-91-9

Description

1-(3-Amino-2,6-dichloropyridin-4-yl)ethanone is a chemical compound with the molecular formula C7H6Cl2N2O. It has a molecular weight of 205.04. The compound is solid in physical form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H6Cl2N2O/c1-3(12)4-2-5(8)11-7(9)6(4)10/h2H,10H2,1H3. This code provides a specific string of characters that represent the molecular structure of the compound.

Physical And Chemical Properties Analysis

The compound is solid in physical form. It should be stored in a dark place, under an inert atmosphere, at a temperature between 2-8°C.

Scientific Research Applications

Microwave-Assisted Synthesis

Research demonstrates the utility of microwave-assisted synthesis techniques in creating various derivatives of pyridinyl ethanone, including those with structural similarities to 1-(3-Amino-2,6-dichloropyridin-4-yl)ethanone. These methods offer efficient pathways for preparing complex organic compounds, highlighting the chemical's potential in facilitating rapid and high-yield reactions under controlled conditions (Ankati & Biehl, 2010).

DNA Interaction and Docking Studies

The compound and its derivatives have been studied for their ability to interact with DNA, with some showing potential as drug candidates due to their DNA binding activity. This application is critical for the development of new therapeutic agents, where the interaction with DNA plays a pivotal role in their mechanism of action (Kurt et al., 2020).

Catalytic Behavior in Polymerization

This compound-related compounds have been used to prepare NNN tridentate ligands, which, when coordinated with metals like iron(II) and cobalt(II), exhibit catalytic activities towards ethylene reactivity. This showcases the compound's relevance in industrial applications, particularly in the synthesis of polymers and oligomers (Sun et al., 2007).

Antiviral Activity

Derivatives of this compound have been explored for their antiviral activities, with some compounds exhibiting promising results against viruses such as HSV1 and HAV-MBB. This suggests potential pharmaceutical applications in developing new antiviral drugs (Attaby et al., 2006).

Asymmetric Synthesis of Pyridylalkylamines

The compound's structure has been utilized in biocatalytic amination processes, demonstrating its value in the enantioselective synthesis of amines. Such applications are crucial for the pharmaceutical industry, where the preparation of enantiomerically pure substances is essential (López-Iglesias et al., 2016).

Antimicrobial Activity

Research into this compound derivatives has identified compounds with significant antimicrobial properties. These findings are pertinent to the search for new antimicrobial agents capable of combating resistant bacterial strains (Salimon et al., 2011).

Safety and Hazards

The compound has been classified with the signal word “Warning” and is associated with the following hazard statements: H302, H315, H319, H335. The precautionary statements associated with the compound are P261, P305+P351+P338.